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Compound of Interest

Compound Name: HG106

Cat. No.: B6178504 Get Quote

Researchers, scientists, and drug development professionals handling HG106 are responsible

for its safe disposal to protect themselves, others, and the environment. This guide provides

essential, step-by-step procedures for the proper disposal of HG106, ensuring compliance with

safety regulations and promoting a secure laboratory environment.

Chemical and Safety Data for HG106
A thorough understanding of the chemical properties and hazards associated with HG106 is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for HG106.

Property Value Reference

Molecular Formula C15H13ClN4O2 [1]

Molecular Weight 316.74 g/mol [1][2]

CAS Number 928712-10-1 [1]

Purity ≥99.00% [2]

Solubility
DMSO: ≥21 mg/mL (≥66.3

mM)
[2]

Water: Insoluble [2]

Ethanol: Insoluble [2]
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Hazard Identification:

According to safety data sheets, HG106 is classified with the following hazards:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

These classifications necessitate careful handling during use and strict adherence to the

disposal procedures outlined below to mitigate risks to personnel and the environment.

Experimental Protocol: Standard Operating
Procedure for HG106 Disposal
This protocol details the necessary steps for the safe and compliant disposal of HG106 waste,

including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure

appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired HG106 powder in its original container or a clearly labeled,

sealed waste container.

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, sealed plastic bag or container labeled "Hazardous Chemical Waste: HG106."

Liquid Waste:
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Solutions containing HG106 should be collected in a designated, sealed, and chemically

resistant waste container (e.g., a high-density polyethylene bottle).

The container must be clearly labeled "Hazardous Chemical Waste: HG106" and should

also list any solvents present in the solution.

Do not mix HG106 waste with incompatible materials, such as strong acids, alkalis, or

strong oxidizing/reducing agents.[1]

Empty Containers:

Thoroughly rinse empty HG106 containers with a suitable solvent (e.g., DMSO followed by

ethanol or as recommended by your institution's safety office).

The first rinseate must be collected and disposed of as hazardous liquid waste.[3]

Subsequent rinses may be permissible for drain disposal depending on local regulations,

but it is best practice to collect all rinses as hazardous waste.

After thorough rinsing and air-drying, deface or remove the original label and dispose of

the container as non-hazardous glass or plastic waste, in accordance with institutional

guidelines.[3]

3. Storage of Waste:

Store all HG106 waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure waste containers are kept closed except when adding waste.

Utilize secondary containment (e.g., a chemical-resistant tray or bin) for all liquid waste

containers to prevent the spread of spills.

4. Final Disposal:

Arrange for the collection of all HG106 hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Never dispose of HG106 down the drain or in the regular trash.[3] The compound's high

toxicity to aquatic life necessitates disposal at an approved waste disposal plant.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of HG106 and associated materials.
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Caption: A flowchart outlining the proper disposal procedure for different forms of HG106
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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